Tert-butyl 4-[(2-aminophenyl)carbonyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-aminobenzoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c1-16(2,3)22-15(21)19-10-8-18(9-11-19)14(20)12-6-4-5-7-13(12)17/h4-7H,8-11,17H2,1-3H3
• InChI Key: ADPPEIPGCXTGBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2N
• Molecular Formula: C16H23N3O3
• DSSTOX Substance ID: DTXSID10652872
• Molecular Weight: 305.37 g/mol
• CAS No.: 889125-00-2

Description

“Tert-butyl 4-[(2-aminophenyl)carbonyl]piperazine-1-carboxylate” is a derivative of N-Boc piperazine. Piperazine and its derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Molecular Structure Analysis

The structures of similar compounds were confirmed by single crystal X-ray diffraction analysis. The molecule of one such compound is linear in shape with the ethyl acetate moiety adopting a fully extended conformation, while the molecule of another compound is L-shaped with the molecule being twisted at the C10 atom. The crystal structure of these compounds features various intermolecular interactions.

Mechanism of Action

Target of action

“Tert-butyl 4-[(2-aminophenyl)carbonyl]piperazine-1-carboxylate” is a derivative of piperazine . Piperazine derivatives are known to interact with a variety of targets, including neurotransmitter receptors in the nervous system . The specific targets of “this compound” would depend on its specific structure and functional groups.

Mode of action

The mode of action of “this compound” would depend on its specific targets. Piperazine derivatives often act by binding to their targets and modulating their activity .

Biochemical pathways

The biochemical pathways affected by “this compound” would depend on its specific targets. Piperazine derivatives can affect a variety of pathways, particularly those involving neurotransmission .

Pharmacokinetics

The ADME properties of “this compound” would depend on its specific structure. Piperazine derivatives generally have good bioavailability due to their polarity and ability to form hydrogen bonds .

Result of action

The molecular and cellular effects of “this compound” would depend on its specific targets and mode of action. Piperazine derivatives can have a variety of effects, such as modulating neurotransmission .

Action environment

The action, efficacy, and stability of “this compound” can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .